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Abstract

Tetramethylammonium triacetoxyborohydride, [(CHs)4N][BH(OACc)s], is a versatile and
selective reducing agent widely employed in organic synthesis. This technical guide provides a
comprehensive overview of its physical and chemical properties, detailed experimental
protocols for its synthesis, purification, and key applications, and a thorough examination of its
reactivity. The information is curated for researchers, scientists, and professionals in drug
development who require a detailed understanding of this important reagent.

Introduction

Tetramethylammonium triacetoxyborohydride is a salt consisting of a
tetramethylammonium cation and a triacetoxyborohydride anion. It is valued for its mild and
selective reducing properties, particularly in the diastereoselective reduction of B-hydroxy
ketones to afford anti-diols and in the reductive amination of aldehydes and ketones.[1][2] Its
steric bulk and the electron-withdrawing nature of the acetate groups temper the reactivity of
the borohydride, allowing for high selectivity that is often not achievable with other reducing
agents like sodium borohydride.[3] This guide aims to be a comprehensive resource,
consolidating available data on its properties and providing practical experimental details.
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Physical Properties

Tetramethylammonium triacetoxyborohydride is a white, crystalline powder.[4] It is sensitive
to moisture and should be handled under an inert atmosphere.[5] A summary of its key physical
properties is presented in Table 1.

Table 1: Physical Properties of Tetramethylammonium Triacetoxyborohydride

Property Value Reference(s)
Molecular Formula C10H22BNOs [41[6]
Molecular Weight 263.10 g/mol [6]

White to off-white crystalline
Appearance [4]

powder
Melting Point 93-98 °C [4]

Slightly soluble in
- dichloromethane. Soluble in
Solubility ] [51[71[8]
DMSO. Soluble in common

organic solvents.

Density Data not available

Chemical Properties and Reactivity

Tetramethylammonium triacetoxyborohydride is primarily used as a selective reducing
agent in organic synthesis.[5] Its reactivity is influenced by the three electron-withdrawing
acetate groups, which modulate the hydridic character of the B-H bond, making it a milder
reducing agent than sodium borohydride.

Key Chemical Properties:

» Moisture Sensitivity: The compound reacts with water and other protic solvents, leading to its
decomposition. Therefore, it must be handled and stored in a dry, inert environment.[5]

e Thermal Stability: It is stable at room temperature (25 °C).[5]
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e Incompatibilities: It is incompatible with strong oxidizing agents and strong acids.[9]

e Selective Reductions: It is known for its high selectivity in reducing aldehydes and some
ketones, particularly in the presence of other functional groups. It is a key reagent for the
diastereoselective reduction of B-hydroxy ketones.[1]

Experimental Protocols

Synthesis of Tetramethylammonium
Triacetoxyborohydride

A common method for the preparation of tetramethylammonium triacetoxyborohydride
involves the reaction of tetramethylammonium borohydride with acetic acid in an appropriate
solvent like benzene.[5]

Experimental Protocol:

o Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a dropping funnel, and a nitrogen inlet is assembled. The system is maintained
under a positive pressure of nitrogen.

» Reagent Preparation: Tetramethylammonium borohydride (1.0 equivalent) is suspended in
anhydrous benzene.

o Reaction: Acetic acid (3.0 equivalents) is added dropwise to the stirred suspension at room
temperature. The reaction mixture is stirred for several hours until the evolution of hydrogen
gas ceases.

« |solation: The resulting precipitate of tetramethylammonium triacetoxyborohydride is
collected by filtration under a nitrogen atmosphere.

« Purification: The collected solid is washed with anhydrous diethyl ether and dried under
vacuum to yield a free-flowing white powder.[5]

[(CHs)aN][BH(OAC)s]+ Filtration
+ 3Ha1 }—P{ (under Nz) H Wash with Et20 H Dry under Vacuum Pure [(CHs)4N]J[BH(OACc)s]
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Synthesis Workflow

Purification

If the synthesized tetramethylammonium triacetoxyborohydride is impure, it can be purified
by washing with freshly distilled diethyl ether and then drying overnight under vacuum.[5] The
purity should be checked by *H NMR.[5]

Diastereoselective Reduction of B-Hydroxy Ketones

Tetramethylammonium triacetoxyborohydride is a premier reagent for the
diastereoselective reduction of B-hydroxy ketones to yield anti-1,3-diols.[1] The reaction
proceeds via an intramolecular hydride delivery from a transiently formed alkoxyborohydride
intermediate.

Experimental Protocol:

e Reaction Setup: To a solution of the B-hydroxy ketone (1.0 equivalent) in a 1:1 mixture of
acetonitrile and acetic acid, add tetramethylammonium triacetoxyborohydride (1.5
equivalents) in one portion at -20 °C under a nitrogen atmosphere.

o Reaction Monitoring: The reaction is stirred at -20 °C and monitored by thin-layer
chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting
material is consumed.

o Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of
sodium bicarbonate. The aqueous layer is extracted three times with ethyl acetate.

 Purification: The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then
purified by flash column chromatography on silica gel to afford the desired anti-diol.
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Diastereoselective Reduction Workflow

Reductive Amination

Tetramethylammonium triacetoxyborohydride can be used for the reductive amination of
aldehydes and ketones, although detailed protocols often reference the more commonly used
sodium triacetoxyborohydride. The general procedure involves the one-pot reaction of the
carbonyl compound, the amine, and the reducing agent.

General Experimental Protocol:

» Reaction Setup: To a stirred solution of the aldehyde or ketone (1.0 equivalent) and the
amine (1.0-1.2 equivalents) in an anhydrous aprotic solvent such as 1,2-dichloroethane
(DCE) or tetrahydrofuran (THF), add tetramethylammonium triacetoxyborohydride (1.5-
2.0 equivalents) portion-wise at room temperature.[10] For less reactive ketones, acetic acid
(1.0 equivalent) can be added as a catalyst.

o Reaction Monitoring: The reaction is stirred at room temperature and monitored by TLC or
GC/MS.

e Workup: Upon completion, the reaction is quenched with a saturated aqueous solution of
sodium bicarbonate. The layers are separated, and the aqueous layer is extracted with the
reaction solvent.

 Purification: The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, and concentrated. The crude product is purified by column chromatography
or distillation.
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Reductive Amination Workflow

Spectroscopic Data

Detailed spectroscopic data for tetramethylammonium triacetoxyborohydride is not widely
published. However, based on the structure and data for analogous compounds, the following
characteristic signals can be expected.

Table 2: Expected Spectroscopic Data
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Spectroscopy Expected Signals

A singlet for the methyl protons of the

tetramethylammonium cation and a singlet for
1H NMR the methyl protons of the three equivalent

acetate groups. The B-H proton signal is often

broad and may not be easily observed.

A signal for the methyl carbons of the

tetramethylammonium cation, a signal for the
13C NMR methyl carbons of the acetate groups, and a

signal for the carbonyl carbons of the acetate

groups.

Strong C=0 stretching absorption for the
R (Infrared) acetate groups, C-H stretching and bending
nfrare
vibrations for the methyl groups, and a B-H

stretching vibration.

Safety and Handling

Tetramethylammonium triacetoxyborohydride is a hazardous chemical and should be
handled with appropriate safety precautions.

e Hazards: It is a water-reactive solid that releases flammable gases upon contact with water.
It causes skin and serious eye irritation and may cause respiratory irritation.[9][11]

» Handling: Handle in a well-ventilated fume hood. Wear protective gloves, safety glasses, and
a lab coat. Avoid contact with skin, eyes, and clothing. Keep away from moisture, strong
oxidizing agents, and strong acids.[5][9]

o Storage: Store in a tightly sealed container in a cool, dry place under an inert atmosphere.[5]

Conclusion

Tetramethylammonium triacetoxyborohydride is a valuable reagent in organic synthesis,
offering mild and selective reductions, particularly for the diastereoselective synthesis of anti-
diols and for reductive aminations. Its handling requires care due to its moisture sensitivity. This
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guide provides a consolidated resource of its properties, synthesis, and key applications to aid
researchers in its effective and safe utilization. While some quantitative physical data and
detailed spectroscopic analyses are not readily available in the literature, the provided
protocols and data offer a strong foundation for its use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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